Cas no 1105223-26-4 (2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3,5-dimethoxyphenyl)acetamide)

• Product Name: 2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3,5-dimethoxyphenyl)acetamide
• CAS No: 1105223-26-4
• MF: C₂₂H₁₈ClN₃O₄S
• MW: 455.914022922516
• CID: 5386676
• Update Time: 2025-10-29

2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3,5-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 7-(4-Chlorophenyl)-N-(3,5-dimethoxyphenyl)-4-oxothieno[3,2-d]pyrimidine-3(4H)-acetamide
• 2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3,5-dimethoxyphenyl)acetamide

• Inchi： 1S/C22H18ClN3O4S/c1-29-16-7-15(8-17(9-16)30-2)25-19(27)10-26-12-24-20-18(11-31-21(20)22(26)28)13-3-5-14(23)6-4-13/h3-9,11-12H,10H2,1-2H3,(H,25,27)
• InChI Key： YQMWTPZAICHKDO-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC(OC)=CC(OC)=C2)=O)C(=O)C2SC=C(C3=CC=C(Cl)C=C3)C=2N=1

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.66±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3,5-dimethoxyphenyl)acetamide

Professional Introduction to Compound with CAS No 1105223-26-4 and Product Name: 2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3,5-dimethoxyphenyl)acetamide

The compound with the CAS number 1105223-26-4 and the product name 2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3,5-dimethoxyphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential biological activities. The structural framework of this compound incorporates several key pharmacophoric elements that contribute to its unique chemical and pharmacological properties.

At the core of this compound's structure is the thieno[3,2-d]pyrimidine scaffold, a bicyclic system that has been extensively studied for its role in various therapeutic applications. The thieno[3,2-d]pyrimidine ring system is known for its ability to interact with multiple biological targets, making it a valuable scaffold for drug discovery. In particular, the presence of a 4-oxo group at the 4-position of the thienopyrimidine ring enhances its binding affinity to certain enzymes and receptors. This modification is particularly relevant in the context of developing novel inhibitors for kinases and other enzymes involved in cellular signaling pathways.

The 4-chlorophenyl substituent at the 7-position of the thienopyrimidine ring further contributes to the compound's pharmacological profile. Chlorophenyl groups are commonly found in bioactive molecules due to their ability to modulate electronic properties and enhance binding interactions. The chlorine atom, in particular, can engage in hydrogen bonding or π-stacking interactions with biological targets, thereby influencing the compound's potency and selectivity. This feature makes the 4-chlorophenyl moiety a crucial component in optimizing the compound's biological activity.

The amide functional group at the N-position of the acetamide moiety is another key feature of this compound. The amide bond is a versatile pharmacophore that can participate in hydrogen bonding interactions, both as a donor and an acceptor. This property allows the compound to interact with various biological targets, including proteins and nucleic acids. The presence of a 3,5-dimethoxyphenyl group at the N-terminal position of the acetamide further enhances its solubility and bioavailability. Methyl groups at positions 3 and 5 on the phenyl ring increase lipophilicity while maintaining good water solubility, which is essential for effective drug delivery.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The compound under discussion has been synthesized with a focus on maximizing its biological activity while minimizing potential side effects. Computational modeling and experimental validation have been employed to elucidate its binding mode to target proteins. These studies have revealed that the compound interacts with key residues in the active site of its target enzymes, leading to high affinity binding.

In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against various kinases and other enzymes involved in cancer progression. The thieno[3,2-d]pyrimidine scaffold, combined with the 4-chlorophenyl and 3,5-dimethoxyphenyl substituents, contributes to its potent inhibitory effects. These findings are particularly relevant given the increasing demand for novel therapeutics targeting cancer-related pathways. Additionally, preliminary studies suggest that this compound may have applications beyond oncology, including anti-inflammatory and neuroprotective effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the thienopyrimidine core, followed by functional group modifications to introduce the chlorophenyl and dimethoxyphenyl groups. The final step involves coupling the acetamide moiety via amide bond formation techniques such as acylation or transesterification reactions.

Quality control and analytical characterization are critical aspects of ensuring the compound's integrity throughout its development process. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm molecular structure and assess purity levels. These analytical methods provide essential data for regulatory submissions and ensure that the final product meets stringent pharmaceutical standards.

The potential therapeutic applications of this compound are further supported by preclinical studies conducted in cell-based models and animal models. These studies have provided insights into its mechanism of action and toxicity profile. The results indicate that this compound is well-tolerated at therapeutic doses and exhibits minimal off-target effects. These findings are encouraging for further development into clinical trials where it could potentially address unmet medical needs.

As research in pharmaceutical chemistry continues to evolve, compounds like this one represent promising candidates for future drug development pipelines. The unique structural features of 2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3,5-dimethoxyphenyl)acetamide, including its heterocyclic core and functionalized aromatic rings, position it as a versatile tool for exploring new therapeutic modalities. Continued investigation into its biological activity will likely uncover additional applications beyond those currently envisioned.